![molecular formula C25H22N4O5 B6563436 2-{3-[(2H-1,3-benzodioxol-5-yl)methyl]-2,4-dioxo-1H,2H,3H,4H-pyrido[3,2-d]pyrimidin-1-yl}-N-(3,5-dimethylphenyl)acetamide CAS No. 923244-01-3](/img/structure/B6563436.png)
2-{3-[(2H-1,3-benzodioxol-5-yl)methyl]-2,4-dioxo-1H,2H,3H,4H-pyrido[3,2-d]pyrimidin-1-yl}-N-(3,5-dimethylphenyl)acetamide
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Description
The compound “2-{3-[(2H-1,3-benzodioxol-5-yl)methyl]-2,4-dioxo-1H,2H,3H,4H-pyrido[3,2-d]pyrimidin-1-yl}-N-(3,5-dimethylphenyl)acetamide” is a complex organic molecule. It contains a benzodioxol group, which is a benzene derivative and a heterocyclic compound containing the methylenedioxy functional group . It also contains a pyrido[3,2-d]pyrimidin group and an acetamide group attached to a dimethylphenyl group .
Synthesis Analysis
The synthesis of similar compounds involves various steps and reagents . For instance, a mixture of benzo[d][1,3]dioxole-5-carbaldehyde, 2-aminobenzenethiol, H2O2, and NH4Ce(NO3)6 was heated at 50°C for 12 hours. After completion of the reaction, the reaction mixture was dissolved in EtOH and then poured into ice–water. The products were filtered .Molecular Structure Analysis
The molecular structure of this compound can be analyzed based on its IUPAC name and SMILES representation. The IUPAC name provides a systematic way to name the compound based on its structure, while the SMILES representation provides a text notation for the compound’s structure .Chemical Reactions Analysis
The chemical reactions involving this compound could be complex and varied. For example, a series of reactions involving bromination, methylation, and condensation could be involved in the synthesis of similar compounds .Physical And Chemical Properties Analysis
The physical and chemical properties of this compound can be inferred from its molecular formula and weight. The molecular formula is C14H19NO3 and the molecular weight is 249.3056 g/mol .Future Directions
The future directions for research on this compound could involve further exploration of its synthesis, structure, chemical reactions, mechanism of action, physical and chemical properties, and safety and hazards. This could lead to a better understanding of the compound and its potential applications .
Properties
IUPAC Name |
2-[3-(1,3-benzodioxol-5-ylmethyl)-2,4-dioxopyrido[3,2-d]pyrimidin-1-yl]-N-(3,5-dimethylphenyl)acetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C25H22N4O5/c1-15-8-16(2)10-18(9-15)27-22(30)13-28-19-4-3-7-26-23(19)24(31)29(25(28)32)12-17-5-6-20-21(11-17)34-14-33-20/h3-11H,12-14H2,1-2H3,(H,27,30) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
GBBOECTVKBQHAY-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=CC(=C1)NC(=O)CN2C3=C(C(=O)N(C2=O)CC4=CC5=C(C=C4)OCO5)N=CC=C3)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C25H22N4O5 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
458.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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